Cas no 2290-65-5 (trimethylsilyl isothiocyanate)

• Product Name: trimethylsilyl isothiocyanate
• CAS No: 2290-65-5
• MF: C₄H₉NSSi
• MW: 131.271460294724
• MDL: MFCD00004797
• CID: 84228
• PubChem ID: 24853836
• Update Time: 2025-06-08

trimethylsilyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• trimethylsilyl isothiocyanate
• C4H9NSSi
• isothiocyanato(trimethyl)silane
• Isothiocyanatotrimethylsilane
• Methyl 1-cyclohexene-1-carboxylate
• Silane,isothiocyanatotrimethyl
• (Trimethylsilyl)isothiocyanate
• TMS-isothiocyanate
• TMSisothiocyanate
• Trimethylsilylisothicyanate
• CAA29065
• JK38S9F7MN
• Silane, isothiocyanatotrimethyl-
• NS00048563
• DTXSID4062307
• F87234
• FS-5342
• FT-0729941
• EINECS 218-929-7
• Trimethylisothiocyanatosilane
• EN300-78444
• AKOS028108504
• SCHEMBL837256
• MFCD00004797
• Trimethylsilylisothiocyanate
• Isothiocyanato(trimethyl)silane #
• 2290-65-5
• (Trimethylsilyl)isothiocyanate, 99%
• J-014895
• trimethylsilyl-isothiocyanate
• Trimethylsilyl Isothicyanate
• ?TRIMETHYLSILYL ISOTHIOCYANATE
• trimethylsilyl isothio-cyanate
• SY036225
• DB-248203

• MDL： MFCD00004797
• Inchi： 1S/C4H9NSSi/c1-7(2,3)5-4-6/h1-3H3
• InChI Key： XLTUPERVRFLGLJ-UHFFFAOYSA-N
• SMILES： S=C=N[Si](C)(C)C
• BRN： 1745262

Computed Properties

• Exact Mass: 131.02200
• Monoisotopic Mass: 131.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 98.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 44.4A^2

Experimental Properties

• Color/Form: Colorless or grayish yellow liquid
• Density: 0.931 g/mL at 25 °C(lit.)
• Melting Point: −32.8 °C (lit.)
• Boiling Point: 143 °C(lit.)
• Flash Point: Fahrenheit: 84.2 ° f
  Celsius: 29 ° c
  
• Refractive Index: n20/D 1.482(lit.)
• Water Partition Coefficient: Reacts with water.
• PSA: 44.45000
• LogP: 1.92410
• Solubility: reaction
• Sensitiveness: Moisture Sensitive

trimethylsilyl isothiocyanate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226-H301 + H311 + H331-H315-H319-H334-H335
• Warning Statement： P261-P280-P301+P310-P305+P351+P338-P311
• Hazardous Material transportation number：UN 1992 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-23/24/25-36/37/38-42
• Safety Instruction： S23-S26-S36/37-S45
• FLUKA BRAND F CODES：10-19-21
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Risk Phrases：R10; R23/24/25; R36/37/38; R42
• Packing Group：II
• Safety Term：3
• Packing Group：II
• Hazard Level：3
• Storage Condition：2-8°C

Additional information on trimethylsilyl isothiocyanate

Comprehensive Overview of Trimethylsilyl Isothiocyanate (CAS No. 2290-65-5): Properties, Applications, and Industry Insights

Trimethylsilyl isothiocyanate (CAS No. 2290-65-5), often abbreviated as TMSNCS, is a versatile organosilicon compound widely utilized in organic synthesis and specialty chemical applications. Its unique molecular structure, combining a trimethylsilyl group with an isothiocyanate moiety, enables diverse reactivity, making it valuable for researchers and industrial chemists. This article explores its properties, synthetic pathways, applications, and answers trending questions like "How is trimethylsilyl isothiocyanate used in peptide synthesis?" or "What are the alternatives to TMSNCS in organic reactions?"

The compound's CAS No. 2290-65-5 is a critical identifier for regulatory and procurement purposes. Under this registry, trimethylsilyl isothiocyanate is classified as a clear to pale-yellow liquid with a pungent odor, soluble in common organic solvents like dichloromethane and tetrahydrofuran. Its molecular weight (131.26 g/mol) and boiling point (~150°C) are frequently searched parameters, reflecting its relevance in lab protocols. Recent studies highlight its role as a silylating agent, particularly in protecting hydroxyl groups or modifying nucleophiles in asymmetric catalysis—a topic gaining traction in green chemistry discussions.

In pharmaceutical research, TMSNCS is pivotal for introducing thiocyanate groups into complex molecules. A trending application includes its use in click chemistry reactions, where it facilitates the formation of thioether linkages—a technique popularized by drug discovery initiatives. Queries such as "trimethylsilyl isothiocyanate safety data" or "storage conditions for CAS 2290-65-5" underscore user concerns about handling, which aligns with broader industry shifts toward sustainable lab practices. Notably, its stability under inert atmospheres (e.g., argon) is often emphasized in technical guides.

Beyond pharmaceuticals, 2290-65-5 finds niche applications in material science, such as modifying silicon-based polymers or creating hybrid inorganic-organic frameworks. These uses resonate with searches for "advanced functional materials" and "silicon chemistry innovations." Analysts note growing demand in Asia-Pacific markets, driven by R&D investments in electronic materials and agrochemical intermediates. However, challenges like moisture sensitivity necessitate specialized packaging—a detail frequently queried by procurement specialists.

Environmental and regulatory perspectives are also trending. While trimethylsilyl isothiocyanate isn’t classified under stringent hazard categories, its decomposition products (e.g., hydrogen cyanide) warrant careful disposal—addressing search terms like "CAS 2290-65-5 environmental impact." Innovations in catalytic recycling of silyl reagents aim to mitigate waste, reflecting the compound's alignment with circular economy principles. This dual focus on utility and sustainability enhances its profile in peer-reviewed literature and patent filings.

To conclude, TMSNCS (CAS No. 2290-65-5) remains a cornerstone reagent in modern chemistry. Its adaptability across peptide modification, polymer science, and catalysis ensures continued relevance, while evolving safety protocols address contemporary lab standards. For researchers exploring "high-yield synthesis with trimethylsilyl isothiocyanate" or "scalable silylation methods," this compound offers a robust toolkit, bridging academic curiosity and industrial innovation.